Cas no 3159-29-3 (Carbamic acid,(3-chlorophenyl)-, 2-butyne-1,4-diyl ester (9CI))

• Product Name: Carbamic acid,(3-chlorophenyl)-, 2-butyne-1,4-diyl ester (9CI)
• CAS No: 3159-29-3
• MF: C₁₈H₁₄Cl₂N₂O₄
• MW: 393.220762729645
• CID: 315428
• PubChem ID: 101367
• Update Time: 2025-04-19

Carbamic acid,(3-chlorophenyl)-, 2-butyne-1,4-diyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(3-chlorophenyl)-, 2-butyne-1,4-diyl ester (9CI)
• 4-[(3-chlorophenyl)carbamoyloxy]but-2-ynyl N-(3-chlorophenyl)carbamate
• 1,4-bis-(3-chloro-phenylcarbamoyloxy)-but-2-yne
• 1,4-Bis-(3-chlor-phenylcarbamoyloxy)-but-2-in
• 2-Butinylen-bis-N-3-chlorfenyl karbamat
• 2-Butinylen-bis-N-3-chlorfenyl karbamat [Czech]
• 2-Butynylen-bis(3-chlorophenyl)-carbamat
• 3-Chlorocarbanilic acid 2-butenylene ester
• AC1L2QOV
• BRN 3013510
• Carbamic acid, (3-chlorophenyl)-, 2-butyne-1,4-diyl ester
• Carbanilic acid, 3-chloro-, 2-butenylene ester
• NSC408475
• Carbanilic acid, m-chloro-, diester with 2-butyne-1,4-diol
• But-2-yne-1,4-diyl bis[(3-chlorophenyl)carbamate]
• NSC 408475
• 2-BUTYNE-1,4-DIOL BIS-(3-CHLOROCARBANILATE)
• 3159-29-3
• NSC-408475
• AKOS024429256
• DTXSID50185477

• Inchi： 1S/C18H14Cl2N2O4/c19-13-5-3-7-15(11-13)21-17(23)25-9-1-2-10-26-18(24)22-16-8-4-6-14(20)12-16/h3-8,11-12H,9-10H2,(H,21,23)(H,22,24)
• InChI Key： PXWJNTIDFAQYNZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(=O)OCC#CCOC(NC1C=CC=C(C=1)Cl)=O

Computed Properties

• Exact Mass: 392.03322
• Monoisotopic Mass: 392.033062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.7
• XLogP3: 4.1

Experimental Properties

• Density: 1.459
• Boiling Point: 470.2°Cat760mmHg
• Flash Point: 238.2°C
• Refractive Index: 1.66
• PSA: 76.66
• LogP: 4.94000